2,5-dimethyl-N-(2-(3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)furan-3-carboxamide

• IUPAC Name: 2,5-dimethyl-N-[2-(3-pyridin-4-yl-4,5,6,7-tetrahydroindazol-1-yl)ethyl]furan-3-carboxamide
• InChI: InChI=1S/C21H24N4O2/c1-14-13-18(15(2)27-14)21(26)23-11-12-25-19-6-4-3-5-17(19)20(24-25)16-7-9-22-10-8-16/h7-10,13H,3-6,11-12H2,1-2H3,(H,23,26)
• InChI Key: SFTYSFPSZIWINI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NCCN2C3=C(CCCC3)C(=N2)C4=CC=NC=C4
• Molecular Formula: C21H24N4O2
• Molecular Weight: 364.4 g/mol

Description

2,5-dimethyl-N-(2-(3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)furan-3-carboxamide is a useful research compound. Its molecular formula is C21H24N4O2 and its molecular weight is 364.449. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivatization

• This compound is involved in the synthesis of heterobicycles, such as pyridinylpyrimidines, which are significant in amplifying the effects of phleomycin against Escherichia coli (Brown & Cowden, 1982).

Heterocyclic Compound Formation

• It plays a role in the formation of various heterocyclic compounds like furan-carboxamides, pyrazole-carboxamides, and thiazole-carboxamides, which exhibit activity against diseases and show potential in enzyme tests (Masatsugu et al., 2010).

Antiprotozoal Agents

• Research indicates its use in synthesizing compounds like imidazo[1,2-a]pyridines, which demonstrate strong DNA affinities and significant in vitro and in vivo activities against T. b. rhodesiense and P. falciparum (Ismail et al., 2004).

N-Alkylation and Derivative Formation

• The compound is utilized in N-alkylation processes to form derivatives like 1,2,4-triazoles and 1,3,4-oxadiazoles, highlighting its role in synthetic chemistry and potential pharmacological applications (El-Essawy & Rady, 2011).

Pyrrole Derivative Synthesis

• Its use in synthesizing pyrrole derivatives, like ethyl 4-(3-Furan-2yl-acryloyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate, shows its relevance in organic chemistry and potential applications in medicinal chemistry (Singh et al., 2014).

Antioxidant Activity

• The compound contributes to the synthesis of selenolopyridine compounds, which have been observed to exhibit notable antioxidant activity, suggesting its importance in developing new antioxidant agents (Zaki et al., 2017).

Antiviral Agents

• It has been incorporated in the synthesis of furan-carboxamide derivatives that inhibit influenza A H5N1 virus, underlining its potential in antiviral drug development (Yongshi et al., 2017).